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Compound of Interest

Compound Name: (x)-Jasmonic acid-d5

Cat. No.: B12407942

Essential Safety and Handling Guide for (¥)-
Jasmonic acid-d5

For researchers and scientists engaged in drug development and other laboratory research,
meticulous adherence to safety protocols is paramount for the protection of both personnel and
research integrity. This guide provides immediate and essential safety, operational, and
disposal procedures for handling (*)-Jasmonic acid-d5.

(¥)-Jasmonic acid-d5, often supplied as a solution in methyl acetate, is classified as a highly
flammable liquid that can cause serious eye irritation and may lead to drowsiness or dizziness.
[1] It is imperative to handle this compound with the appropriate precautions to minimize
exposure and mitigate risks.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are critical for the safe
handling of (¥)-Jasmonic acid-d5. The following table summarizes the recommended PPE for
various laboratory activities involving this compound.
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Protection Type

Required PPE

Safety glasses with side-shields conforming to
EN166, or a face shield.[2] Chemical goggles

Eye/Face ]
are recommended when there is a splash
hazard.
Protective gloves (e.g., nitrile rubber, tested to
Skin EN374). Alab coat or a chemical-resistant apron

should be worn.[2]

Respiratory

A NIOSH-approved respirator with an
appropriate cartridge should be used in cases of
insufficient ventilation or when aerosols are

generated.[2]

Along-sleeved lab coat is standard. For larger

quantities or if there is a risk of splashing,

Body . .
chemical-resistant coveralls may be necessary.
[2]

Footwear Sturdy, closed-toe footwear is required.[2]

Operational Plan: A Step-by-Step Guide for Safe

Handling

A systematic workflow is crucial to minimize the risk of exposure and ensure a safe laboratory

environment.

1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[2]
Verify that an eyewash station and safety shower are readily accessible.[2]
Confirm that all required PPE is available and in good condition.

Have spill containment materials, such as absorbent pads, readily available.[2]
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2. Handling:

o Wear all required PPE before handling the compound.[2]

e Ground and bond the container and receiving equipment to prevent static discharge.[1]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Avoid direct contact with skin and eyes.[2]

o Use appropriate tools, such as spatulas or forceps, for handling.[2]

o Keep the container tightly sealed when not in use.[1]

e Avoid breathing dust, fumes, gas, mists, vapors, or spray.[3]

3. Storage:

e Store in a cool, dry, and well-ventilated area.[4]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the storage
area.[1]

o Store in the original, tightly sealed container.[4]

Disposal Plan

All waste materials contaminated with (£)-Jasmonic acid-d5 must be treated as hazardous
waste.[2]

1. Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, wipes, weigh boats) in a designated and
clearly labeled hazardous waste container.[2]

o Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.[2]

¢ Do not mix with other incompatible waste streams.[2]
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2. Container Labeling:

Clearly label all waste containers with the full chemical name and associated hazards (e.g., "
(¥)-Jasmonic acid-d5 in Methyl Acetate,” "Flammable," "Eye Irritant™).

3. Disposal Procedure:

Dispose of contaminated material as waste according to institutional and local regulations.[1]

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal
guidelines.

Experimental Workflow for Safe Handling and
Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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